Cas no 42414-28-8 (4,6,8-trimethyl-1,2-dihydroquinolin-2-one)

• Product Name: 4,6,8-trimethyl-1,2-dihydroquinolin-2-one
• CAS No: 42414-28-8
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD00047596
• CID: 335059
• PubChem ID: 268329
• Update Time: 2025-04-19

4,6,8-trimethyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 4,6,8-trimethyl-
• 2-Hydroxy-4,6,8-trimethylquinoline
• 4,6,8-trimethyl-1H-quinolin-2-one
• 4,6,8-TRIMETHYL-QUINOLIN-2-OL
• 4,6,8-trimethylquinolin-2-ol
• AC1L6K1P
• AC1Q2I9A
• AC1Q6I0X
• AG-670
• CTK1D8872
• F3284-7635
• NSC108501
• SCHEMBL19689950
• SB67557
• AKOS001052725
• NSC-108501
• EN300-06177
• 42414-28-8
• DTXSID90296253
• 4,6,8-trimethyl-1,2-dihydroquinolin-2-one
• AKOS003239398
• AG-670/25097019
• 2(1H)-Quinolinone,4,6,8-trimethyl-
• MFCD00047596
• InChI=1/C12H13NO/c1-7-4-9(3)12-10(5-7)8(2)6-11(14)13-12/h4-6H,1-3H3,(H,13,14
• 4,6,8-trimethylquinolin-2(1H)-one
• LS-07895

• MDL： MFCD00047596
• Inchi： 1S/C12H13NO/c1-7-4-9(3)12-10(5-7)8(2)6-11(14)13-12/h4-6H,1-3H3,(H,13,14)
• InChI Key： UHXASMSNKAVYHU-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C=C(C)C=C(C)C=2N1

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 2.45330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones